Cas no 622791-91-7 ((2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate)

• Product Name: (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate
• CAS No: 622791-91-7
• MF: C₂₃H₁₇NO₆
• MW: 403.384186506271
• CID: 5418475
• Update Time: 2025-05-25

(2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl 3,4-dimethoxybenzoate
• Benzoic acid, 3,4-dimethoxy-, 2,3-dihydro-3-oxo-2-(3-pyridinylmethylene)-6-benzofuranyl ester
• (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate

• Inchi： 1S/C23H17NO6/c1-27-18-8-5-15(11-20(18)28-2)23(26)29-16-6-7-17-19(12-16)30-21(22(17)25)10-14-4-3-9-24-13-14/h3-13H,1-2H3
• InChI Key： XADHDBNGQYKPPW-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=CN=C3)C(=O)C2=CC=1)(=O)C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate

Compound CAS No. 622791-91-7: (2Z)-3-Oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate

The compound with CAS No. 622791-91-7, known as (2Z)-3-Oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a benzofuran ring system, a pyridine moiety, and a dimethoxybenzoate group. The benzofuran core is a key structural element that contributes to the compound's unique properties, while the pyridinyl group and the dimethoxybenzoate substituent further enhance its chemical reactivity and biological activity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The benzofuran framework is known for its ability to interact with various biological targets, making it a valuable component in the design of bioactive molecules. The pyridinyl group adds electron-withdrawing properties, which can influence the compound's stability and reactivity. Furthermore, the dimethoxybenzoate substituent introduces hydrophilic characteristics, potentially improving the compound's solubility and bioavailability.

One of the most promising applications of this compound lies in its potential as an anti-inflammatory agent. Research has shown that molecules with similar structural features exhibit significant anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. The benzofuran core has been implicated in modulating these pathways, while the pyridinyl group may enhance the compound's ability to penetrate cellular membranes and interact with target proteins.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential as an anticancer agent. The dimethoxybenzoate group has been shown to exhibit cytotoxic effects against various cancer cell lines, suggesting that this compound may have selective toxicity towards cancer cells while sparing normal cells. This dual functionality makes it a compelling candidate for further exploration in oncology research.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The formation of the benzofuran ring is typically achieved through cyclization reactions, while the introduction of the pyridinyl and dimethoxybenzoate groups involves nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and improving scalability.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in natural ecosystems. This property is particularly important for compounds intended for agricultural or pharmaceutical use, where environmental safety is a critical concern.

In conclusion, the compound with CAS No. 622791-91-7 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure endows it with remarkable biological activity and chemical versatility, making it a valuable tool for researchers in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.